Cas no 1361490-21-2 (6,2',3',4'-Tetrachlorobiphenyl-3-methanol)

• Product Name: 6,2',3',4'-Tetrachlorobiphenyl-3-methanol
• CAS No: 1361490-21-2
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4999476
• Update Time: 2025-10-28

6,2',3',4'-Tetrachlorobiphenyl-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6,2',3',4'-Tetrachlorobiphenyl-3-methanol

• Inchi： 1S/C13H8Cl4O/c14-10-3-1-7(6-18)5-9(10)8-2-4-11(15)13(17)12(8)16/h1-5,18H,6H2
• InChI Key： UHIIWVPGQCMYLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 6,2',3',4'-Tetrachlorobiphenyl-3-methanol

6,2',3',4'-Tetrachlorobiphenyl-3-methanol: A Comprehensive Overview

6,2',3',4'-Tetrachlorobiphenyl-3-methanol, identified by the CAS registry number CAS No. 1361490-21-2, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond, with four chlorine atoms substituted at specific positions. The methanol group attached to the third position of one of the benzene rings further enhances its chemical reactivity and functional versatility.

The synthesis of 6,2',3',4'-Tetrachlorobiphenyl-3-methanol involves a series of intricate chemical reactions, including Friedel-Crafts alkylation and subsequent chlorination processes. These methods ensure the precise placement of substituents on the aromatic rings, which is crucial for maintaining the compound's desired properties. Recent advancements in catalytic systems and green chemistry have made the production process more efficient and environmentally friendly.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, making it suitable for various chemical reactions and extractions. The compound's stability under normal conditions is remarkable, though it may undergo degradation under harsh oxidative or acidic conditions.

The applications of 6,2',3',4'-Tetrachlorobiphenyl-3-methanol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs due to its ability to modulate specific cellular pathways.

In materials science, this compound is utilized as a precursor for advanced polymers and high-performance materials. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and nanotechnology. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in modern technological advancements.

The environmental impact of CAS No. 1361490-21-2 has also been a subject of recent investigations. Studies indicate that while the compound itself is not inherently hazardous under normal usage conditions, its improper disposal or leakage into ecosystems could pose risks to aquatic life. Regulatory bodies are increasingly emphasizing the need for sustainable practices to minimize environmental footprint during its production and application.

From a biochemical perspective, 6,2',3',4'-Tetrachlorobiphenyl-3-methanol has shown promising interactions with enzymes and proteins, making it a valuable tool in biochemistry research. Its ability to act as a ligand in metalloenzyme models has opened new avenues for understanding enzyme mechanisms and developing enzyme inhibitors for therapeutic purposes.

In conclusion, 6,2',3',4'-Tetrachlorobiphenyl-3-methanol, with its CAS number CAS No. 1361490-21-2, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmaceuticals, materials science, and biochemical research underscore its importance in contemporary scientific endeavors. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various disciplines.